Phenyl(3,9-diazaspiro[5.5]undecan-3-YL)methanone

• IUPAC Name: 3,9-diazaspiro[5.5]undecan-3-yl(phenyl)methanone
• InChI: InChI=1S/C16H22N2O/c19-15(14-4-2-1-3-5-14)18-12-8-16(9-13-18)6-10-17-11-7-16/h1-5,17H,6-13H2
• InChI Key: AHKQYEODBOZZJS-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC12CCN(CC2)C(=O)C3=CC=CC=C3
• Molecular Formula: C16H22N2O
• DSSTOX Substance ID: DTXSID80740518
• Molecular Weight: 258.36 g/mol
• CAS RN: 851322-39-9

Description

Phenyl(3,9-diazaspiro[5.5]undecan-3-YL)methanone is a chemical compound with the molecular formula C₁₆H₂₂N₂O. It has a molecular weight of 258.36 g/mol. The compound belongs to the class of 3,9-diazaspiro[5.5]undecane-based compounds and has been reported as a potent competitive γ-aminobutyric acid type A receptor (GABAAR) antagonist with low cellular membrane permeability.

Scientific Research Applications

Synthesis and Chemical Properties

• Divergent Synthesis : A study by Yang et al. (2008) describes a divergent synthesis method for 1- and 5-substituted 3,9-diazaspiro[5.5]undecanes and undecan-2-ones, highlighting the efficient Michael addition of a lithium enolate to a tetrasubstituted olefin acceptor as a key step (Yang et al., 2008).
• Synthesis via Spirocyclization : Parameswarappa and Pigge (2011) report an easy method to construct 3,9-diazaspiro[5.5]undecane derivatives via intramolecular spirocyclization of 4-substituted pyridines (Parameswarappa & Pigge, 2011).

Applications in Medicine

• Treatment of Respiratory Diseases : A patent by Dr. Peter Norman (2007) claims the use of 3,9-diazaspiro[5.5]undecane derivatives as CCR8 antagonists, potentially useful in treating chemokine-mediated diseases, especially respiratory diseases like asthma, chronic obstructive pulmonary disease, and rhinitis (Norman, 2007).
• Antihypertensive Screening : Clark et al. (1983) prepared 9-substituted 1-oxa-4,9-diazaspiro[5.5]undecan-3-ones for antihypertensive screening, finding significant activity in certain compounds (Clark et al., 1983).
• GABA A Receptor Antagonists : Bavo et al. (2021) explored 3,9-diazaspiro[5.5]undecane-based compounds as potent γ-aminobutyric acid type A receptor (GABAAR) antagonists with possible applications in immunomodulation (Bavo et al., 2021).

Photophysical Studies and Material Sciences

• Spectroscopic Investigations : Aggarwal and Khurana (2015) synthesized diazaspiro[5.5]undecane-1,3,5,9-tetraones and conducted photophysical studies, solvatochromic analysis, and TDDFT calculations, highlighting their potential in materials science (Aggarwal & Khurana, 2015).
• Fluorinated Spiro Heterocycles : Islam et al. (2015) described the synthesis of novel fluorinated spiro-heterocycles, indicating their utility in material sciences and molecular structure investigations (Islam et al., 2015).